Cas no 1594650-00-6 (N-[(1-ethylpyrrolidin-2-yl)methyl]-N-methylsulfamoyl chloride)

N-[(1-ethylpyrrolidin-2-yl)methyl]-N-methylsulfamoyl chloride is a specialized sulfamoyl chloride derivative with applications in organic synthesis and pharmaceutical intermediates. Its structure features a pyrrolidine ring with an ethyl substituent, enhancing its reactivity in nucleophilic substitution reactions. The sulfamoyl chloride moiety provides a versatile handle for introducing sulfonamide functionalities into target molecules. This compound is particularly valuable in medicinal chemistry for constructing sulfonamide-based scaffolds, which are prevalent in bioactive molecules. Its stability under controlled conditions and selective reactivity make it a useful reagent for fine chemical synthesis. Proper handling under inert atmospheres is recommended due to its sensitivity to moisture.
N-[(1-ethylpyrrolidin-2-yl)methyl]-N-methylsulfamoyl chloride structure
1594650-00-6 structure
Product Name:N-[(1-ethylpyrrolidin-2-yl)methyl]-N-methylsulfamoyl chloride
CAS No:1594650-00-6
MF:C8H17ClN2O2S
MW:240.750779867172
CID:6451967
PubChem ID:114958394
Update Time:2025-11-02

N-[(1-ethylpyrrolidin-2-yl)methyl]-N-methylsulfamoyl chloride Chemical and Physical Properties

Names and Identifiers

    • EN300-1155078
    • 1594650-00-6
    • N-[(1-ethylpyrrolidin-2-yl)methyl]-N-methylsulfamoyl chloride
    • Inchi: 1S/C8H17ClN2O2S/c1-3-11-6-4-5-8(11)7-10(2)14(9,12)13/h8H,3-7H2,1-2H3
    • InChI Key: FHFZWNJOCSWYKG-UHFFFAOYSA-N
    • SMILES: ClS(N(C)CC1CCCN1CC)(=O)=O

Computed Properties

  • Exact Mass: 240.0699267g/mol
  • Monoisotopic Mass: 240.0699267g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 276
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 49Ų

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N-[(1-ethylpyrrolidin-2-yl)methyl]-N-methylsulfamoyl chloride Related Literature

Additional information on N-[(1-ethylpyrrolidin-2-yl)methyl]-N-methylsulfamoyl chloride

Comprehensive Overview of N-[(1-ethylpyrrolidin-2-yl)methyl]-N-methylsulfamoyl chloride (CAS No. 1594650-00-6)

N-[(1-ethylpyrrolidin-2-yl)methyl]-N-methylsulfamoyl chloride (CAS No. 1594650-00-6) is a specialized sulfamoyl chloride derivative with significant potential in pharmaceutical and agrochemical research. This compound belongs to the class of sulfonamide-based intermediates, which are widely utilized in the synthesis of bioactive molecules. Its unique structure, featuring an ethylpyrrolidine moiety and a methylsulfamoyl chloride group, makes it a valuable building block for drug discovery and development.

The growing interest in sulfonamide compounds is driven by their diverse biological activities, including antimicrobial, antiviral, and anti-inflammatory properties. Researchers are increasingly exploring N-[(1-ethylpyrrolidin-2-yl)methyl]-N-methylsulfamoyl chloride as a key intermediate in the design of novel therapeutic agents. Its CAS number 1594650-00-6 is frequently searched in scientific databases, reflecting its relevance in modern medicinal chemistry.

One of the most common questions about this compound is its synthetic applications. N-[(1-ethylpyrrolidin-2-yl)methyl]-N-methylsulfamoyl chloride is often employed in the preparation of sulfonamide-containing drugs, which are pivotal in treating various diseases. The ethylpyrrolidine group enhances the compound's solubility and bioavailability, making it an attractive choice for pharmaceutical formulations. Additionally, its reactivity as a sulfamoyl chloride allows for efficient coupling with amines and other nucleophiles.

Recent advancements in AI-driven drug discovery have further highlighted the importance of compounds like N-[(1-ethylpyrrolidin-2-yl)methyl]-N-methylsulfamoyl chloride. Machine learning models are being trained to predict the biological activity of such intermediates, accelerating the identification of promising drug candidates. This aligns with the increasing demand for high-quality chemical intermediates in the pharmaceutical industry.

The physical and chemical properties of CAS No. 1594650-00-6 are also a topic of interest. While specific data may vary depending on the supplier, this compound typically exhibits stability under controlled conditions. Researchers often inquire about its storage requirements and handling precautions, emphasizing the need for proper documentation and safety protocols in laboratory settings.

In the context of green chemistry, there is a rising focus on optimizing the synthesis of N-[(1-ethylpyrrolidin-2-yl)methyl]-N-methylsulfamoyl chloride to minimize environmental impact. Sustainable methods, such as catalytic processes and solvent-free reactions, are being explored to enhance the compound's eco-friendly profile. This trend reflects the broader shift toward sustainable chemical manufacturing in the industry.

Another hot topic is the patent landscape surrounding sulfamoyl chloride derivatives. Companies and research institutions are actively filing patents for novel applications of N-[(1-ethylpyrrolidin-2-yl)methyl]-N-methylsulfamoyl chloride, particularly in the fields of central nervous system (CNS) therapeutics and antibacterial agents. This underscores the compound's versatility and commercial potential.

For those seeking custom synthesis or bulk quantities of CAS No. 1594650-00-6, it is essential to collaborate with reputable suppliers who adhere to stringent quality standards. The compound's purity and consistency are critical factors in ensuring successful downstream applications. Many suppliers now offer analytical certificates and technical support to meet the demands of rigorous research and development projects.

In summary, N-[(1-ethylpyrrolidin-2-yl)methyl]-N-methylsulfamoyl chloride (CAS No. 1594650-00-6) is a promising chemical intermediate with broad applications in drug discovery and agrochemical innovation. Its unique structural features, combined with the growing emphasis on sustainable chemistry and AI-assisted research, position it as a valuable asset in the scientific community. As interest in sulfonamide-based compounds continues to rise, this compound is poised to play a pivotal role in advancing modern therapeutics and industrial applications.

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